Cas no 1219980-78-5 (Ethyl 3-2-(3-piperidinyl)ethoxybenzoatehydrochloride)

• Product Name: Ethyl 3-2-(3-piperidinyl)ethoxybenzoatehydrochloride
• CAS No: 1219980-78-5
• MF: C₁₆H₂₄ClNO₃
• MW: 313.819664001465
• CID: 1074419
• PubChem ID: 56830236
• Update Time: 2025-10-22

Ethyl 3-2-(3-piperidinyl)ethoxybenzoatehydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-[2-(3-piperidinyl)ethoxy]benzoate hydrochloride
• Ethyl 3-(2-(piperidin-3-yl)ethoxy)benzoate hydrochloride
• ethyl 3-(2-piperidin-3-ylethoxy)benzoate;hydrochloride
• AKOS015847618
• Ethyl 3-[2-(3-piperidinyl)ethoxy]benzoatehydrochloride
• Ethyl3-(2-(piperidin-3-yl)ethoxy)benzoatehydrochloride
• 1219980-78-5
• Ethyl 3-2-(3-piperidinyl)ethoxybenzoatehydrochloride

• MDL： MFCD13560455
• Inchi： 1S/C16H23NO3.ClH/c1-2-19-16(18)14-6-3-7-15(11-14)20-10-8-13-5-4-9-17-12-13;/h3,6-7,11,13,17H,2,4-5,8-10,12H2,1H3;1H
• InChI Key： TVPRWJNGWNDEEV-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=C(C(=O)OCC)C=1)CCC1CNCCC1

Computed Properties

• Exact Mass: 313.1444713g/mol
• Monoisotopic Mass: 313.1444713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 295
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Additional information on Ethyl 3-2-(3-piperidinyl)ethoxybenzoatehydrochloride

Ethyl 3-2-(3-piperidinyl)ethoxybenzoate Hydrochloride: A Comprehensive Overview

Ethyl 3-2-(3-piperidinyl)ethoxybenzoate hydrochloride, with the CAS number 1219980-78-5, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoate ester group with a piperidine moiety. The presence of the piperidine ring introduces interesting stereochemical and pharmacokinetic properties, making it a valuable compound for research and potential therapeutic applications.

The chemical structure of ethyl 3-2-(3-piperidinyl)ethoxybenzoate hydrochloride is composed of a benzoic acid derivative, where the carboxylic acid group is esterified with an ethyl group. The benzoate moiety is further substituted with an ethoxy group at the para position, which is connected to a piperidine ring. This arrangement creates a molecule with both hydrophilic and hydrophobic regions, enhancing its solubility and bioavailability. The hydrochloride salt form ensures stability and facilitates its use in various chemical and biological assays.

Recent studies have highlighted the potential of ethyl 3-2-(3-piperidinyl)ethoxybenzoate hydrochloride in drug discovery. Its ability to modulate specific cellular pathways has been explored in preclinical models, demonstrating promising results in areas such as inflammation, pain management, and neurodegenerative diseases. The compound's interaction with key enzymes and receptors has been extensively investigated, providing insights into its mechanism of action.

One of the most notable advancements in the research of this compound involves its role in targeting the NMDA receptor. Studies have shown that ethyl 3-2-(3-piperidinyl)ethoxybenzoate hydrochloride exhibits potent inhibitory effects on NMDA receptor activity, which is implicated in various neurological conditions. This finding has opened new avenues for its application in treating conditions such as epilepsy, Alzheimer's disease, and chronic pain syndromes.

In addition to its pharmacological properties, ethyl 3-2-(3-piperidinyl)ethoxybenzoate hydrochloride has been studied for its synthetic versatility. Researchers have developed novel synthetic routes to access this compound more efficiently, leveraging modern organic chemistry techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve yield but also reduce the environmental footprint of the synthesis process.

The physicochemical properties of this compound are equally important for its practical applications. Its solubility in organic solvents and stability under physiological conditions make it suitable for formulation into various drug delivery systems. Recent advancements in nanotechnology have enabled the encapsulation of ethyl 3-2-(3-piperidinyl)ethoxybenzoate hydrochloride within lipid nanoparticles, enhancing its bioavailability and reducing systemic toxicity.

Moreover, the safety profile of ethyl 3-2-(3-piperidinyl)ethoxybenzoate hydrochloride has been thoroughly evaluated in preclinical studies. Data from acute and chronic toxicity tests indicate that the compound exhibits a favorable safety margin, with minimal adverse effects at therapeutic doses. These findings underscore its potential for translation into clinical settings.

In conclusion, ethyl 3-2-(3-piperidinyl)ethoxybenzoate hydrochloride (CAS No: 1219980-78-5) stands as a remarkable example of how structural complexity can be harnessed to develop innovative therapeutic agents. With ongoing research uncovering new insights into its biological activity and synthetic capabilities, this compound continues to be a focal point in both academic and industrial settings.